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Cat. No.: B1678535

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrogallol triacetate, the triester derivative of pyrogallol, is a versatile molecule in organic
chemistry. This technical guide provides an in-depth review of its chemical properties,
synthesis, and key reactions. Historically used as an antiasthmatic and a less toxic alternative
to pyrogallol, its modern applications are expanding, particularly in roles leveraging its
antioxidant capabilities.[1] This document serves as a core reference for professionals in
research and drug development, offering detailed experimental protocols and visual
representations of its chemical utility.

Chemical and Physical Properties

Pyrogallol triacetate, systematically named benzene-1,2,3-triyl triacetate, is a white crystalline
solid.[2] The addition of three acetate groups to the pyrogallol backbone enhances its stability
and solubility compared to the parent compound.[3] It is soluble in dimethyl sulfoxide (DMSO).

[11(31[4]

The key physical and chemical properties of pyrogallol triacetate are summarized in the table
below for easy reference and comparison.
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Property Value

IUPAC Name benzene-1,2,3-triyl triacetate

Synonyms 1,2,?-Triacetoxybenzene, Acetpyrogall,
Lenigallol

CAS Number 525-52-0

Molecular Formula C12H1206

Molecular Weight 252.22 g/mol

Appearance White crystalline powder

Melting Point 165-167 °C

Boiling Point 309 °C at 760 mmHg

Exact Mass 252.0634 g/mol

Solubility Soluble in DMSO

Experimental Protocols

Detailed methodologies for the synthesis and a key reaction of pyrogallol triacetate are

provided below.

Synthesis of Pyrogallol Triacetate via Acetylation of

Pyrogallol

The most common method for synthesizing pyrogallol triacetate is through the acetylation of

pyrogallol using acetic anhydride. A catalytic amount of pyridine is often used to facilitate the

reaction.

Materials:

e Pyrogallol

e Acetic Anhydride
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Pyridine

Glacial Acetic Acid

Methanol

Water

Procedure:

To a tar containing pyrogallol, add glacial acetic acid (42 parts by weight) and acetic
anhydride (70 parts by weight).[5][6]

e Add a catalytic amount of pyridine to the mixture.[5][6]
 Allow the mixture to stand at room temperature for five hours.[5][6]
e Pour the reaction mixture into water to precipitate the crude product.[5][6]

» Collect the resulting tar and recrystallize it from methanol (8 parts by weight) to yield pure
pyrogallol triacetate.[5][6]

Hydrolysis of Pyrogallol Triacetate to Pyrogallol

Pyrogallol triacetate can be hydrolyzed back to pyrogallol, a reaction often catalyzed by acid.

Materials:

Pyrogallol Triacetate

Glacial Acetic Acid

2N Hydrochloric Acid Solution

Diethyl Ether

Toluene

Procedure:
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e To 100 parts by weight of pyrogallol triacetate, add glacial acetic acid (364 parts by weight)
and 2N HCI solution (3640 parts by weight).[3][5][6]

o Reflux the mixture for three hours under a nitrogen blanket.[3][5][6]
 After cooling, perform a continuous ether extraction of the reaction mixture.[3][5]
o Evaporate the ether extract to obtain an oil which will slowly crystallize.[3][5]

o Recrystallize the solid from toluene to obtain pure pyrogallol.[3][5]

Key Applications and Mechanisms

Pyrogallol triacetate's utility stems from its chemical structure, serving as a stable precursor
to the more reactive pyrogallol and possessing antioxidant properties.

Role in Organic Synthesis

In synthetic organic chemistry, pyrogallol triacetate serves as a protected form of pyrogallol.
The acetate groups can be readily removed by hydrolysis under acidic or basic conditions,
allowing for the controlled release of the reactive polyhydroxy phenol when needed in a
reaction sequence.

Antioxidant Activity and Drug Development

Pyrogallol triacetate exhibits significant biological activity, primarily due to its antioxidant
properties.[3] It can effectively scavenge free radicals, which helps in mitigating oxidative stress
in biological systems.[3] This action may offer therapeutic benefits in conditions associated with
oxidative stress, such as inflammation and neurodegenerative diseases.[3] While pyrogallol
itself can have pro-oxidant effects that are being explored for anticancer treatments, the
triacetate form is generally considered a more stable antioxidant.[7] Historically, it was also
known by the name Lenirobin and was considered a non-toxic alternative to pyrogallol for
certain medical applications.[3]

Visualizing Chemical Processes

To better illustrate the concepts discussed, the following diagrams have been generated using
Graphviz.
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Caption: Synthesis workflow for pyrogallol triacetate.

Glacial Acetic Acid

Pyrogallol Triacetate + 2N HCI

Acid-Catalyzed Hydrolysis

(Reflux, 3 hours)

Pyrogallol Acetic Acid (byproduct)
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Caption: Reaction pathway for the hydrolysis of pyrogallol triacetate.

Reactive Oxygen Species (ROS)
(e.g., *OH, O27)

Pyrogallol Triacetate

Oxidative Stress

& Cellular Damage Neutralized Species

Cellular Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pyrogallol Triacetate: A Comprehensive Technical
Review for Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678535#review-of-pyrogallol-triacetate-in-organic-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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